Cas no 2060031-64-1 (1-(3-bromophenyl)methyl-4-methyl-2,3-dihydro-1H-imidazol-2-one)

• Product Name: 1-(3-bromophenyl)methyl-4-methyl-2,3-dihydro-1H-imidazol-2-one
• CAS No: 2060031-64-1
• MF: C₁₁H₁₁BrN₂O
• MW: 267.121841669083
• MDL: MFCD30476514
• CID: 5173518
• PubChem ID: 125425257
• Update Time: 2025-05-26

1-(3-bromophenyl)methyl-4-methyl-2,3-dihydro-1H-imidazol-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-Imidazol-2-one, 1-[(3-bromophenyl)methyl]-1,3-dihydro-4-methyl-
• 1-(3-bromophenyl)methyl-4-methyl-2,3-dihydro-1H-imidazol-2-one

• MDL： MFCD30476514
• Inchi： 1S/C11H11BrN2O/c1-8-6-14(11(15)13-8)7-9-3-2-4-10(12)5-9/h2-6H,7H2,1H3,(H,13,15)
• InChI Key： UNLSVZLSVHNPHJ-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=CC(Br)=C2)C=C(C)N1

Additional information on 1-(3-bromophenyl)methyl-4-methyl-2,3-dihydro-1H-imidazol-2-one

Introduction to 1-(3-bromophenyl)methyl-4-methyl-2,3-dihydro-1H-imidazol-2-one (CAS No. 2060031-64-1)

The compound 1-(3-bromophenyl)methyl-4-methyl-2,3-dihydro-1H-imidazol-2-one (CAS No. 2060031-64-1) represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic molecule, featuring a brominated phenyl ring and a methyl-substituted imidazolone core, has garnered considerable attention due to its structural versatility and potential biological activity. The presence of both bromine and methyl substituents in its framework suggests a high degree of reactivity, making it a valuable scaffold for further derivatization and exploration.

Recent studies have highlighted the importance of imidazolone derivatives in drug discovery, particularly for their role as intermediates in the synthesis of bioactive molecules. The 4-methyl-2,3-dihydro-1H-imidazol-2-one moiety is known for its stability and compatibility with various functional groups, enabling the design of compounds with tailored pharmacokinetic properties. The 3-bromophenyl substituent further enhances its utility by providing a site for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in the construction of complex molecular architectures.

In the context of contemporary pharmaceutical research, this compound has been investigated for its potential applications in the development of novel therapeutic agents. The bromine atom at the 3-position of the phenyl ring is particularly noteworthy, as it serves as an effective handle for introducing additional functional groups through palladium-catalyzed reactions. This feature is particularly relevant in the synthesis of small-molecule inhibitors targeting specific biological pathways.

One area where this compound has shown promise is in the inhibition of kinases and other enzyme targets associated with cancer and inflammatory diseases. The imidazolone core is structurally reminiscent of known kinase inhibitors, suggesting that derivatives of this compound may exhibit similar inhibitory activity. Preliminary computational studies have indicated that modifications to the methyl group and the phenyl ring could enhance binding affinity to protein targets, providing a rational basis for further optimization.

The synthesis of 1-(3-bromophenyl)methyl-4-methyl-2,3-dihydro-1H-imidazol-2-one involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps include condensation reactions to form the imidazolone ring followed by bromination at the phenyl ring. Advances in catalytic systems have enabled more efficient and scalable production processes, reducing waste and improving yields. These improvements align with the broader trend toward green chemistry principles in pharmaceutical manufacturing.

The biological evaluation of this compound has been complemented by structural biology approaches, such as X-ray crystallography and NMR spectroscopy. These techniques have provided insights into how the molecule interacts with biological targets at an atomic level. For instance, understanding the binding mode of this compound with kinases has informed the design of next-generation inhibitors with improved selectivity and potency. Such structural insights are crucial for translating laboratory findings into clinical applications.

The versatility of 1-(3-bromophenyl)methyl-4-methyl-2,3-dihydro-1H-imidazol-2-one extends beyond its role as a kinase inhibitor precursor. Its scaffold can be modified to explore other therapeutic areas, including antimicrobial and anti-inflammatory applications. The bromophenyl moiety is particularly useful for appending pharmacophores that target bacterial enzymes or modulate inflammatory pathways. This adaptability underscores its value as a building block in medicinal chemistry.

From a regulatory perspective, compounds like this one must undergo rigorous testing to ensure safety and efficacy before entering clinical trials. Current research efforts are focused on optimizing synthetic routes to produce high-purity material suitable for preclinical studies. Collaborative efforts between synthetic chemists and biologists are essential to accelerate this process, ensuring that promising candidates like 1-(3-bromophenyl)methyl-4-methyl-2,3-dihydro-1H-imidazol-2-one can progress efficiently through development pipelines.

Future directions in research may involve exploring alternative functionalization strategies on the imidazolone core to discover new bioactivities. For example, incorporating nitrogen-rich heterocycles could enhance solubility or metabolic stability while maintaining target binding affinity. Such innovations would contribute to expanding the chemical space available for drug discovery.

In conclusion,1-(3-bromophenyl)methyl-4-methyl-2,3-dihydro-1H-imidazol-2-one (CAS No. 2060031-64-1) exemplifies how well-designed molecular scaffolds can drive advancements in medicinal chemistry. Its unique structural features make it a valuable tool for synthesizing bioactive compounds with potential therapeutic applications across multiple disease areas. As research continues to uncover new possibilities for this compound and its derivatives,it is poised to play an increasingly important role in drug development efforts worldwide.